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Compound of Interest

Compound Name: 3-Amino-2-nitrobenzoic acid

Cat. No.: B050063

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key aminonitrobenzoic acid
isomers: 2-Amino-3-nitrobenzoic acid, 4-Amino-3-nitrobenzoic acid, and 3-Amino-4-
nitrobenzoic acid. Given the initial query for "3-Amino-2-nitrobenzoic acid,” which is less
common and often mistaken for its isomers, this guide focuses on the more prevalent and
industrially significant positional isomers. These compounds are pivotal intermediates in the
synthesis of pharmaceuticals, dyes, and other functional materials.

Core Chemical and Physical Data

The physicochemical properties of these isomers are crucial for their application in various
synthetic and biological studies. A summary of their key quantitative data is presented below for

easy comparison.
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2-Amino-3- 4-Amino-3- 3-Amino-4-
Property : o : L . L
nitrobenzoic acid nitrobenzoic acid nitrobenzoic acid
CAS Number 606-18-8[1] 1588-83-6[2] 6968-22-5
Molecular Formula C7HeN204[3] C7HeN204[4] C7HeN204
Molecular Weight 182.13 g/mol [3] 182.13 g/mol [4] 182.13 g/mol
. . 280-284 °C .
Melting Point 207-211 °C[1][5] Not available
(decomposes)[4][6]
- ) 315.51 °C (estimate) 417.8 °C at 760 _
Boiling Point Not available
[5] mmHg[4]
4.20+0.20 4.19+0.10 _
pKa ) ) Not available
(Predicted)[5] (Predicted)[7]
Ochre to yellow
Appearance Yellow solid[8] crystalline powder[4] Not available
[7]
- Soluble in DMSO, Water: >27.3 ug/mL at ]
Solubility Not available

Methanol[5] pH 7.4[9]

Synthesis and Experimental Protocols

The synthesis of these aminonitrobenzoic acid isomers can be achieved through various
routes. Below are detailed experimental protocols for the synthesis of 2-Amino-3-nitrobenzoic
acid and a derivative of 4-Amino-3-nitrobenzoic acid, which is a common subsequent step in its
utilization.

Synthesis of 2-Amino-3-nitrobenzoic acid from 3-
Nitrophthalic Acid

This synthesis proceeds via a Curtius rearrangement of 3-nitrophthalic acid.[10][11] The overall
workflow involves mono-esterification, acylating chlorination, Curtius rearrangement, and
hydrolysis.
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Caption: Synthesis workflow for 2-Amino-3-nitrobenzoic acid.
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Experimental Protocol:

Step 1: Mono-esterification of 3-Nitrophthalic Acid[10]

To 600 mL of anhydrous methanol, add 100 g of 3-nitrophthalic acid and 50 mL of
concentrated sulfuric acid.

Heat the mixture to reflux. The reaction progress can be monitored by liquid chromatography.

Upon completion, cool the reaction mixture to 0°C to induce crystallization.

Filter the crystals and dry to obtain 2-carboxy-3-nitrobenzoic acid methyl ester.
Step 2: Acylating Chlorination[10]

» To the dried monoesterification product, add 300 mL of chloroform and 50 g of thionyl
chloride.

o Reflux the reaction mixture.

 After the reaction is complete, cool the solution to obtain the acyl chloride intermediate in
solution.

Step 3: Curtius Rearrangement and Hydrolysis[10]

 To the solution of the acyl chloride, add 30 g of sodium azide and react at room temperature.
Monitor the reaction by liquid chromatography.

 After the formation of the acid azide, add 300 mL of water and heat to induce hydrolysis of
the isocyanate intermediate.

e Cool the reaction mixture to crystallize the product.

 Filter and dry the crystals to obtain 2-amino-3-nitrobenzoic acid.

Synthesis of Methyl 4-Amino-3-nitrobenzoate from 4-
Amino-3-nitrobenzoic Acid
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This Fischer esterification is a common reaction for derivatizing 4-Amino-3-nitrobenzoic acid for
further synthetic steps.[12]

Experimental Protocol:[13]

 In a round-bottom flask, dissolve 20 g (109.89 mmol) of 4-amino-3-nitrobenzoic acid in 200
mL of methanol at 0°C.

e Slowly add 19.4 g (164.85 mmol) of thionyl chloride to the solution.

o Reflux the resulting mixture for 12 hours.

 Allow the reaction mixture to cool to room temperature.

e The yellow solid product, methyl 4-amino-3-nitrobenzoate, will precipitate.
e Filter the solid and dry to afford the final product.

Applications in Research and Drug Development

These aminonitrobenzoic acid isomers are valuable building blocks in the synthesis of a variety
of important molecules.

e 2-Amino-3-nitrobenzoic acid is a key intermediate in the synthesis of pharmaceuticals,
including candesartan, an angiotensin Il receptor antagonist used to treat high blood
pressure.[14] It is also used in the production of dyes and pigments.[15]

» 4-Amino-3-nitrobenzoic acid serves as a precursor in the synthesis of various drugs,
including those with anti-inflammatory and analgesic properties.[16] It is also utilized in the
production of azo dyes.[16]

¢ 3-Amino-4-nitrobenzoic acid has shown inhibitory activity against trypanothione reductase,
an enzyme crucial for the survival of trypanosomatid parasites, making it a target for the
development of drugs against diseases like Chagas disease and leishmaniasis.[5]

Involvement in Biological Pathways
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The inhibitory action of these compounds on key enzymes in pathogenic organisms highlights
their potential in drug development.

Trypanothione Reductase Pathway

Trypanothione reductase (TR) is a central enzyme in the redox metabolism of trypanosomatids,
which is absent in humans. This pathway is essential for the parasite's defense against
oxidative stress. 3-Amino-4-nitrobenzoic acid has been identified as an inhibitor of this enzyme.

[5]
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Caption: Inhibition of the Trypanothione Reductase pathway.

Trans-sialidase Activity in Trypanosoma cruzi

Trypanosoma cruzi, the parasite that causes Chagas disease, utilizes the enzyme trans-
sialidase to acquire sialic acid from its host, a process crucial for its survival and infectivity. 4-
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Amino-3-nitrobenzoic acid has been shown to be a potent inhibitor of this enzyme.[16]

Experimental Workflow: Enzymatic Assay for
Trypanothione Reductase Inhibition

The following protocol is adapted for a high-throughput screening assay to identify inhibitors of
trypanothione reductase.[17]

Prepare Assay Buffer
(40 mM HEPES, 1 mM EDTA, 0.01% BSA, 0.05% Tween 20, pH 7.5)

:

Add TR, T[S]z, and DTNB to 384-well plate

'

Add Test Compound (e.g., Aminonitrobenzoic acid isomer)

'

Incubate at Room Temperature

'

Initiate Reaction with NADPH

'

Measure Absorbance at 410 nm for 12.5 min

'

Analyze Rate of TNB Formation to Determine Inhibition

Click to download full resolution via product page
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Caption: Workflow for a Trypanothione Reductase inhibition assay.
Protocol:
o Preparation of Reagents:

o Assay Buffer: 40 mM HEPES, 1 mM EDTA, 0.01% BSA, and 0.05% Tween 20, adjusted to
pH 7.5 with KOH.

o Enzyme Solution: 20 mU/mL Trypanothione Reductase (TR) from T. cruzi in assay buffer.
o Substrate Solution: 12 uM Trypanothione disulfide (T[S]z) in assay buffer.
o Chromogenic Reagent: 200 uM 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) in assay buffer.
o Cofactor Solution: 150 uM NADPH in assay buffer.
o Test Compounds: Dissolved in DMSO.

e Assay Procedure:

o To the wells of a 384-well plate, add 20 pL of a solution containing the TR enzyme, T[S]z,
and DTNB.

o Add the test compound (e.g., aminonitrobenzoic acid isomer) to a final concentration of 25
MM,

o Incubate the plate at room temperature for a suitable period.
o Initiate the enzymatic reaction by adding NADPH to each well.

o Immediately begin monitoring the absorbance at 410 nm continuously for 12.5 minutes at
room temperature. The rate of formation of the thionitrobenzoate (TNB) anion is
proportional to the enzyme activity.

o Data Analysis:

o Calculate the rate of reaction from the linear portion of the absorbance versus time plot.
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o Compare the rates of reactions with and without the inhibitor to determine the percent
inhibition.

Safety and Handling

The aminonitrobenzoic acid isomers are hazardous chemicals and should be handled with
appropriate safety precautions.

Compound GHS Hazard Statements

H302 (Harmful if swallowed), H315 (Causes
_ _ o skin irritation), H319 (Causes serious eye
2-Amino-3-nitrobenzoic acid S ) o
irritation), H335 (May cause respiratory irritation)

[18]

H315 (Causes skin irritation), H319 (Causes
4-Amino-3-nitrobenzoic acid serious eye irritation), H335 (May cause

respiratory irritation)[7]

) ] ] ] Not extensively classified, but expected to have
3-Amino-4-nitrobenzoic acid o
similar hazards.

Handling Precautions:
e Use in a well-ventilated area, preferably in a fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[19]

e Avoid breathing dust.[20]

o Wash hands thoroughly after handling.[20]
First Aid Measures:

« If inhaled: Move the person to fresh air.

¢ In case of skin contact: Wash off with soap and plenty of water.
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 In case of eye contact: Rinse cautiously with water for several minutes.

« If swallowed: Rinse mouth with water. Do NOT induce vomiting.

Seek medical attention if any symptoms persist.

Disposal:

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Dissolve or mix the material with a combustible solvent and burn in a chemical
incinerator equipped with an afterburner and scrubber.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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